2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile
Overview
Description
2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile (MPN) is a novel synthetic compound that has recently been used in a variety of scientific research applications. MPN is a nitrobenzonitrile derivative of 4-methylpiperazine, and is used in a variety of lab experiments due to its unique chemical and physical properties.
Scientific Research Applications
Antidepressant Research
This compound has been investigated for its potential as an antidepressant. In rodent behavioral models, it has shown promise, exhibiting antidepressant-like effects at lower dose levels . The compound’s efficacy in the forced swim test (FST) and tail suspension test (TST) suggests a serotonergic mechanism behind its antidepressant-like effects, warranting further investigation into similar compounds for depression treatment .
Serotonin Type-3 Receptor Antagonism
The compound’s structural similarity to known serotonin type-3 (5-HT3) receptor antagonists positions it as a candidate for managing nausea and vomiting associated with cancer chemotherapy. Its optimal log P and pA2 value, comparable to that of ondansetron, underscores its potential in this area .
Neuro-Psychopharmacological Potential
Given the involvement of 5-HT3 receptors in neural pathways of depression, 2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile could be part of neuro-psychopharmacological studies. These receptors play a partial yet notable role in depression, making them targets for antidepressant drug development .
Cancer-Related Depression Management
The compound may contribute to the management of cancer-related depression, which is significantly more prevalent than depressive disorder itself. Its pharmacological profile supports its use in addressing behavioral deficits in conditions like olfactory bulbectomized (OBX) rats, a model for depression .
Antibacterial Activity
Compounds with structural features similar to 2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile have been synthesized and shown good antibacterial activity. This indicates that the compound might also possess antibacterial properties, which could be harnessed for developing new antibiotics .
properties
IUPAC Name |
2-(4-methylpiperazin-1-yl)-5-nitrobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O2/c1-14-4-6-15(7-5-14)12-3-2-11(16(17)18)8-10(12)9-13/h2-3,8H,4-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LFOKDMGRKXOPEC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00387727 |
Source
|
| Record name | 2-(4-methylpiperazin-1-yl)-5-nitrobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00387727 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Methylpiperazin-1-yl)-5-nitrobenzonitrile | |
CAS RN |
451459-92-0 |
Source
|
| Record name | 2-(4-methylpiperazin-1-yl)-5-nitrobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00387727 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
